Cas no 1628638-77-6 (6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride)

• Product Name: 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride
• CAS No: 1628638-77-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 4702597
• PubChem ID: 90411180
• Update Time: 2025-05-20

6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol HCl
• 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride
• QFKSZXYBDFWOFB-UHFFFAOYSA-N
• 5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C10H13NO2.ClH/c1-13-9-3-2-7-6-11-5-4-8(7)10(9)12;/h2-3,11-12H,4-6H2,1H3;1H
• InChI Key： QFKSZXYBDFWOFB-UHFFFAOYSA-N
• SMILES： Cl.OC1=C(C=CC2CNCCC=21)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride

Introduction to 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride (CAS No: 1628638-77-6)

6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1628638-77-6, belongs to the tetrahydroisoquinoline class of alkaloids, which are known for their diverse biological activities and pharmacological potential. The presence of a methoxy group at the 6-position and the hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and development in drug discovery.

The structural framework of 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride consists of a benzene ring fused with a piperidine ring, with additional functional groups that contribute to its unique chemical properties. This configuration is reminiscent of many natural products and synthetic derivatives that have shown promise in preclinical studies. The hydrochloride salt form not only improves the compound's stability but also facilitates its use in various experimental settings, including in vitro assays and in vivo models.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their potential role in treating neurological disorders, cardiovascular diseases, and cancer. The methoxy-substituted tetrahydroisoquinoline scaffold has been particularly studied for its ability to modulate neurotransmitter systems and inhibit key enzymes involved in disease pathways. For instance, studies have indicated that compounds within this class may interact with monoamine oxidase (MAO) enzymes, which are crucial in regulating neurotransmitter levels.

One of the most compelling aspects of 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride is its reported interaction with serotonin receptors, particularly the 5-HT1A receptor. Serotonin receptor modulation has been implicated in various therapeutic contexts, including anxiety reduction and cognitive enhancement. Preliminary findings suggest that this compound may exhibit anxiolytic effects without the side effects commonly associated with traditional serotonin receptor agonists. This makes it an attractive candidate for further exploration in psychiatric drug development.

Furthermore, the compound's structural similarity to natural alkaloids found in plants has prompted investigations into its potential as a lead structure for drug discovery. Natural products have historically been a rich source of bioactive molecules, and tetrahydroisoquinoline derivatives are no exception. The methoxy group at the 6-position may play a critical role in determining the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity of 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride to various biological targets with high accuracy. Molecular docking studies have shown that this compound can bind effectively to proteins involved in cell signaling pathways relevant to neurodegenerative diseases. These findings align with emerging research suggesting that modulating specific signaling cascades may slow down or even reverse the progression of conditions such as Parkinson's disease and Alzheimer's disease.

The hydrochloride salt form of this compound is particularly noteworthy for its improved pharmacological properties. Salts are often used in pharmaceutical formulations to enhance solubility and stability while maintaining or even improving bioavailability. In the case of 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride, the chloride ion interacts favorably with the amine group present in the tetrahydroisoquinoline core, resulting in a stable crystalline structure that is amenable to formulation into tablets or capsules.

Current research is also exploring the potential of this compound as an intermediate in synthesizing more complex derivatives with enhanced therapeutic profiles. The versatility of the tetrahydroisoquinoline scaffold allows for modifications at multiple positions without losing core biological activity. This flexibility is particularly valuable when designing molecules intended for targeted therapy.

The synthesis of 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale while maintaining stringent quality control measures. These improvements are essential for advancing from preclinical studies to clinical trials where reproducibility and consistency are paramount.

In conclusion,6-Methoxy-1,2,3,4-tetrahydroisoquinolin-5-ol hydrochloride (CAS No: 1628638-77-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with reported biological activities make it an attractive molecule for developing new treatments for neurological and other diseases. As research continues to uncover new applications for tetrahydroisoquinoline derivatives,6-Methoxy analogs are likely to play an increasingly important role in drug discovery pipelines.